Cas no 37045-14-0 (3-Benzoylquinoline)

3-Benzoylquinoline structure
3-Benzoylquinoline structure
Product Name:3-Benzoylquinoline
CAS No:37045-14-0
MF:C16H11NO
MW:233.264643907547
MDL:MFCD12877737
CID:921925
PubChem ID:336053
Update Time:2025-04-19

3-Benzoylquinoline Chemical and Physical Properties

Names and Identifiers

    • phenyl(quinolin-3-yl)methanone
    • [3]Chinolyl-phenyl-keton
    • [3]quinolyl-phenyl ketone
    • 3-Benzoylquinoline
    • AC1L7ISJ
    • AG-F-29648
    • CTK4H7603
    • NSC349015
    • phenyl(3-quinolinyl)methanone
    • PHENYL-(QUINOLIN-3-YL)-METHANONE
    • phenyl-3-quinolinyl-methanone
    • phenylquinolin-3-ylmethanone
    • NSC-349015
    • SB71813
    • DS-012239
    • 37045-14-0
    • Phenyl-quinolin-3-yl-methanone
    • MFCD12877737
    • AKOS005767686
    • DTXSID60319660
    • MDL： MFCD12877737
    • Inchi： 1S/C16H11NO/c18-16(12-6-2-1-3-7-12)14-10-13-8-4-5-9-15(13)17-11-14/h1-11H
    • InChI Key： UNOYNKRKFORAQV-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=CC=1)C1=CN=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 233.08413
  • Monoisotopic Mass: 233.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.196
  • Boiling Point: 401.3°C at 760 mmHg
  • Flash Point: 203.1°C
  • Refractive Index: 1.66
  • PSA: 29.96
  • LogP: 3.46580

3-Benzoylquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM246923-1g
Phenyl(quinolin-3-yl)methanone
 37045-14-0 97%
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 $347 2021-08-04
Chemenu
CM246923-5g
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 37045-14-0 97%
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 $1066 2021-08-04
TRC
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Fluorochem
203251-1g
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 37045-14-0 97%
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 ￡554.00 2022-03-01
Fluorochem
203251-2g
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 37045-14-0 97%
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 ￡837.00 2022-03-01
Fluorochem
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 37045-14-0 97%
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 ￡1702.00 2022-03-01
abcr
AB363301-1 g
3-Benzoylquinoline; 97%
 37045-14-0
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 €866.00 2022-06-10
abcr
AB363301-2 g
3-Benzoylquinoline; 97%
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Chemenu
CM246923-1g
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 37045-14-0 97%
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 $404 2022-06-11

3-Benzoylquinoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:37045-14-0)3-Benzoylquinoline
Order Number:A1157422
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:39
Price ($):334.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:37045-14-0)3-Benzoylquinoline
A1157422
Purity:99%
Quantity:1g
Price ($):334.0
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